Cas no 1362859-61-7 (Spiromesifen dimethyl pentoic acid ester)

• Product Name: Spiromesifen dimethyl pentoic acid ester
• CAS No: 1362859-61-7
• MF: C₂₄H₃₂O₄
• MW: 384.508487701416
• CID: 5043356
• Update Time: 2025-06-30

Spiromesifen dimethyl pentoic acid ester Chemical and Physical Properties

Names and Identifiers

• Spiromesifen dimethyl pentoic acid ester

• Inchi： 1S/C24H32O4/c1-7-23(5,6)14-18(25)27-21-20(19-16(3)12-15(2)13-17(19)4)22(26)28-24(21)10-8-9-11-24/h12-13H,7-11,14H2,1-6H3
• InChI Key： CTKKCSQOFWHZSD-UHFFFAOYSA-N
• SMILES： C(OC1C2(CCCC2)OC(=O)C=1C1=C(C)C=C(C)C=C1C)(=O)CC(C)(C)CC

Additional information on Spiromesifen dimethyl pentoic acid ester

Professional Introduction to Spiromesifen Dimethyl Pentoic Acid Ester (CAS No. 1362859-61-7)

Spiromesifen dimethyl pentoic acid ester, a compound with the chemical identifier CAS No. 1362859-61-7, represents a significant advancement in the field of agrochemical research and development. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. As a derivative of spiromesifen, it exhibits distinct properties that make it a valuable candidate for further exploration in various applications.

The molecular structure of Spiromesifen dimethyl pentoic acid ester incorporates a pentoic acid moiety, which contributes to its stability and reactivity under different conditions. This structural feature is particularly noteworthy, as it allows the compound to interact with biological targets in a manner that is both specific and effective. The dimethyl group further enhances its pharmacological profile, making it an attractive option for researchers looking to develop novel agrochemical solutions.

In recent years, there has been growing interest in the development of environmentally friendly agrochemicals that can effectively manage pests while minimizing ecological impact. Spiromesifen dimethyl pentoic acid ester fits well within this paradigm, as it demonstrates potent activity against a range of target organisms without relying on traditional synthetic pesticides. This aligns with the broader industry trend toward sustainable agricultural practices, where compounds like spiromesifen derivatives play a crucial role.

One of the most compelling aspects of Spiromesifen dimethyl pentoic acid ester is its mechanism of action. Unlike many conventional pesticides that target broad-spectrum receptors, this compound exhibits high selectivity for specific biological pathways in pests. This targeted approach not only improves efficacy but also reduces the likelihood of resistance development, making it a more sustainable long-term solution for pest management.

Recent studies have highlighted the potential of Spiromesifen dimethyl pentoic acid ester in controlling various agricultural pests. For instance, research has shown that it can effectively inhibit the growth and reproduction of certain insect species, thereby reducing crop damage and increasing yield. These findings are particularly significant in the context of global food security challenges, where efficient pest management is essential for ensuring stable food production.

The synthesis and characterization of Spiromesifen dimethyl pentoic acid ester have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. These efforts have not only improved the accessibility of the compound but also paved the way for further structural modifications and functional enhancements.

The pharmacokinetic properties of Spiromesifen dimethyl pentoic acid ester are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing effective formulations and application strategies. Preliminary data suggest that it exhibits favorable ADME characteristics, which could enhance its practicality in real-world scenarios.

In addition to its agrochemical applications, Spiromesifen dimethyl pentoic acid ester has shown potential in other areas as well. Researchers are exploring its use in phytoremediation efforts, where it could help degrade environmental pollutants or mitigate their effects on plants. This multifaceted utility underscores the compound's versatility and broad applicability across different domains.

The regulatory landscape surrounding the use of compounds like Spiromesifen dimethyl pentoic acid ester is also evolving. Regulatory agencies are increasingly focusing on sustainable and low-toxicity alternatives to traditional agrochemicals. As such, there is a growing demand for compounds that meet stringent safety and environmental standards while maintaining high efficacy.

The future prospects for Spiromesifen dimethyl pentoic acid ester appear promising, with ongoing research aimed at expanding its applications and optimizing its performance. Collaborative efforts between academia and industry are likely to drive further innovation in this field, leading to more effective and sustainable solutions for agricultural challenges.